Cas no 912791-77-6 (2-[(Acetyloxy)imino]-N-(3-fluorophenyl)-8-methoxy-2H-1-benzopyran-3-carboxamide)

• Product Name: 2-[(Acetyloxy)imino]-N-(3-fluorophenyl)-8-methoxy-2H-1-benzopyran-3-carboxamide
• CAS No: 912791-77-6
• MF: C₁₉H₁₅FN₂O₅
• MW: 370.331208467484
• CID: 5426757
• PubChem ID: 46507584
• Update Time: 2025-05-23

2-[(Acetyloxy)imino]-N-(3-fluorophenyl)-8-methoxy-2H-1-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• [(Z)-[3-[(3-fluorophenyl)carbamoyl]-8-methoxychromen-2-ylidene]amino] acetate
• 912791-77-6
• (Z)-2-(acetoxyimino)-N-(3-fluorophenyl)-8-methoxy-2H-chromene-3-carboxamide
• F3411-2373
• [(2Z)-3-[(3-fluorophenyl)carbamoyl]-8-methoxy-2H-chromen-2-ylidene]amino acetate
• AKOS001778011
• 2-[(Acetyloxy)imino]-N-(3-fluorophenyl)-8-methoxy-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C19H15FN2O5/c1-11(23)27-22-19-15(18(24)21-14-7-4-6-13(20)10-14)9-12-5-3-8-16(25-2)17(12)26-19/h3-10H,1-2H3,(H,21,24)
• InChI Key： FVZCYBDWPDFOBF-UHFFFAOYSA-N
• SMILES： C1(=NOC(C)=O)OC2=C(OC)C=CC=C2C=C1C(NC1=CC=CC(F)=C1)=O

Computed Properties

• Exact Mass: 370.09649975g/mol
• Monoisotopic Mass: 370.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.99±0.70(Predicted)

Additional information on 2-[(Acetyloxy)imino]-N-(3-fluorophenyl)-8-methoxy-2H-1-benzopyran-3-carboxamide

2-[(Acetyloxy)imino]-N-(3-fluorophenyl)-8-methoxy-2H-1-benzopyran-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 912791-77-6, known as 2-[(Acetyloxy)imino]-N-(3-fluorophenyl)-8-methoxy-2H-1-benzopyran-3-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The benzopyran core of this molecule is a key structural element, contributing to its stability and bioavailability. The 8-methoxy substituent further enhances its pharmacokinetic properties, while the N-(3-fluorophenyl) group introduces electronic effects that modulate its interactions with biological targets. The acetyloxyimino moiety is particularly intriguing, as it imparts both hydrophilic and lipophilic characteristics, which are essential for drug-like behavior.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound. Researchers have employed a combination of palladium-catalyzed cross-coupling reactions and stereo-selective synthesis to achieve high yields and optimal stereochemistry. These techniques not only ensure the scalability of the synthesis but also pave the way for further structural modifications to explore its pharmacological profile.

From a biological standpoint, this compound has demonstrated remarkable activity in preclinical models. Studies conducted in vitro have revealed its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, in vivo experiments have shown that it exhibits favorable pharmacokinetics, with good absorption and minimal toxicity profiles.

The integration of computational chemistry tools has provided deeper insights into the molecular mechanisms underlying its biological activity. Molecular docking studies have identified critical interactions between this compound and its target proteins, highlighting the importance of the acetyloxyimino group in mediating these interactions. Additionally, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are crucial for understanding its reactivity and selectivity.

Looking ahead, the development of this compound into a clinical candidate is contingent upon further optimization studies. Researchers are currently exploring strategies to enhance its solubility and improve its bioavailability without compromising its efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, bringing this promising molecule closer to clinical trials.

In conclusion, 2-[(Acetyloxy)imino]-N-(3-fluorophenyl)-8-methoxy-2H-1-benzopyran-3-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge synthetic and analytical techniques, positions it as a strong candidate for future therapeutic applications. As research continues to unfold, this compound holds the potential to make a meaningful impact on human health.